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Compound of Interest

Compound Name: 1-Methylbenzimidazole

Cat. No.: B167850

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methylbenzimidazole (CAS No. 1632-83-3) is a heterocyclic aromatic organic compound
that belongs to the benzimidazole family.[1] It is characterized by a benzene ring fused to an
imidazole ring, with a methyl group substituted on one of the nitrogen atoms.[1] This compound
serves as a crucial building block and intermediate in the synthesis of a wide array of
pharmaceuticals, agrochemicals, and dyes.[1][2] Its versatile chemical nature and biological
significance have made it a subject of considerable interest in medicinal chemistry and
materials science.[3][4]

This guide provides a comprehensive overview of the core fundamental properties of 1-
methylbenzimidazole, including its physicochemical characteristics, synthesis protocols, and
biological activities, tailored for a technical audience.

Core Properties of 1-Methylbenzimidazole

The fundamental properties of 1-methylbenzimidazole are summarized in the tables below,
providing a clear reference for its chemical and physical identity.

Chemical Identifiers
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Identifier

Value

CAS Number

1632-83-3[1]

Molecular Formula

CsHsN2[1]

Molecular Weight 132.16 g/mol [3]

IUPAC Name 1-methyl-1H-benzimidazole[5]

inChi InChl=1S/C8H8N2/c1-10-6-9-7-4-2-3-5-
8(7)10/h2-6H,1H3[1]

InChl Key FGYADSCZTQOAFK-UHFFFAOYSA-N[1]

Canonical SMILES

CN1C=NC2=CC=CC=C21[1]

Synonyms

N-Methylbenzimidazole, 1-Methyl-1H-
benzo[d]imidazole, NSC 42115[2]

Physical and Chemical Properties

Property Value
White to off-white or pink crystalline
Appearance .
solid/powder.[2][5]
Melting Point 59-62 °C[6]
Boiling Point 154 °C at 12 mmHg|6]
B Soluble in methanol.[1] Slightly to moderately
Solubility ]
soluble in water.[1][2]
pKa 5.40 £ 0.10 (Predicted)[1]
Density 1.1254 g/cm3 (Predicted)[6]

Refractive Index

1.609 (Predicted)[1]

LogP

1.44 (Predicted)[1]

Spectroscopic Data
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Spectroscopy Data
UV-Vis (Amax) 277 nm (in H20)[1]
Spectra available from sources like Sigma-
1H NMR
Aldrich.[7]
R Spectra available from sources like Sigma-
Aldrich.[7]
Mass Spectrometry GC-MS data available in public databases.[7]

Synthesis and Reactivity

1-Methylbenzimidazole can be synthesized through various routes. A common and effective
method involves the methylation of benzimidazole. Another approach is the reaction of N-
methyl-1,2-phenylenediamine with carbonitriles, mediated by sodium hydride.[8]

General Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of 1-
methylbenzimidazole from benzimidazole.

Reaction

1-Methylbenzimidazole
(stirring, Controlled Temp.) (Final Product)

Purification
(Column Chromatography)

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 1-methylbenzimidazole.

Detailed Experimental Protocol: Methylation of
Benzimidazole

This protocol is based on a representative synthesis of 1-methylbenzimidazole.[9]
Materials:

e Benzimidazole (1.0 eq)
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Sodium methoxide (CHsONa) (3.0 eq) or another suitable base like NaH

Methyl trifluoroacetate or another methylating agent (e.g., methyl iodide) (4.0 eq)
N,N-Dimethylformamide (DMF) (solvent)

Ethyl acetate

Distilled water

Saturated NaCl solution (brine)

Anhydrous magnesium sulfate (MgSOa)

Procedure:

To a reaction flask, add benzimidazole and DMF.

Add sodium methoxide to the flask and stir the mixture at room temperature for
approximately 5 minutes to allow for uniform dispersion and salt formation.

Slowly add the methylating agent (e.g., methyl trifluoroacetate) to the reaction mixture.

Allow the reaction to proceed with stirring for several hours (e.g., 10 hours) at room
temperature. Monitor the reaction progress using Thin-Layer Chromatography (TLC).

Once the starting material is consumed, stop the reaction.

Perform an aqueous workup by extracting the mixture twice with ethyl acetate and distilled
water.

Wash the combined organic layers with a saturated NaCl solution.
Dry the organic phase over anhydrous magnesium sulfate.
Filter to remove the drying agent and concentrate the solvent under reduced pressure.

Purify the resulting crude product by column chromatography to yield pure 1-
methylbenzimidazole.[9]
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Biological Activity and Applications

The benzimidazole moiety is considered a "privileged structure" in medicinal chemistry due to
its presence in numerous biologically active compounds.[10] 1-Methylbenzimidazole and its
derivatives are no exception and have demonstrated a range of pharmacological activities.

» Antimicrobial and Antifungal Activity: 1-Methylbenzimidazole has been identified as
possessing antimicrobial and antifungal properties.[1] Its derivatives have been synthesized
and evaluated against various microbial species, with structural modifications influencing the
potency and spectrum of activity.[3] The proposed mechanism involves interference with
fungal metabolic processes.[1]

o Drug Development Scaffold: It serves as a versatile scaffold for the synthesis of new
therapeutic agents.[2] Derivatives have been investigated for anti-inflammatory, anticancer,
and insect growth-regulating activities.[3][11]

» Enzyme Inhibition: The interaction of 1-methylbenzimidazole derivatives with biological
targets, such as enzymes and receptors, is a key area of research for understanding their
therapeutic effects.[3]

o Materials Science: Beyond pharmacology, 1-methylbenzimidazole is used as an electrolyte
additive in dye-sensitized solar cells (DSSCs), highlighting its utility in advanced materials.[2]
[12]

The following diagram illustrates the role of 1-methylbenzimidazole as a central scaffold in the
development of various bioactive agents.
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Caption: 1-Methylbenzimidazole as a versatile scaffold for bioactive compounds.
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Safety and Handling

1-Methylbenzimidazole is classified as harmful if swallowed and causes skin and serious eye
irritation.[7] It may also cause respiratory irritation.[7] Standard laboratory safety protocols,

including the use of personal protective equipment (gloves, safety glasses), should be followed
when handling this compound. Store in a cool, dry, and dark place in a tightly sealed container.

[6]

Conclusion

1-Methylbenzimidazole is a fundamentally important heterocyclic compound with well-
characterized physical and chemical properties. Its significance extends from being a key
intermediate in organic synthesis to a foundational scaffold in the development of new
pharmaceuticals and advanced materials. The synthetic accessibility and potential for diverse
functionalization ensure that 1-methylbenzimidazole will remain a compound of high interest
for researchers in both academic and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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